Tert-butyl 5-(aminomethyl)-4,6-dimethylpyridin-2-ylcarbamate

• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol
• IUPAC Name: tert-butyl N-[5-(aminomethyl)-4,6-dimethylpyridin-2-yl]carbamate
• InChI: InChI=1S/C13H21N3O2/c1-8-6-11(15-9(2)10(8)7-14)16-12(17)18-13(3,4)5/h6H,7,14H2,1-5H3,(H,15,16,17)
• InChI Key: LXDSHZCTNZCBOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1CN)C)NC(=O)OC(C)(C)C

Description

Tert-butyl 5-(aminomethyl)-4,6-dimethylpyridin-2-ylcarbamate is a useful research compound. Its molecular formula is C13H21N3O2 and its molecular weight is 251.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-butyl 5-cyano-4,6-dimethylpyridin-2-ylcarbamate (8 g) was hydrogenated by means of raney-nickel (18.9 g) in MeOH/NH3 aq. 10% (100 ml). The reaction mixture was filtered through hyflo, washed with MeOH and evaporated under reduced pressure. The crude was solved in EA (100 ml) and heptane 80 (ml) was added. The solution was partly evaporated to a volume of approx. 80 ml. The precipitated solid was filtrated to afford the title compound. HPLC/MS (Method F): RtF=0.82 min, [M+H]+=252.3.